Cas no 41704-95-4 (2,3-Dioxoindoline-4-carboxylic acid)

2,3-Dioxoindoline-4-carboxylic acid Properties

Names and Identifiers

• 2,3-Dioxoindoline-4-carboxylic acid
• 2,3-dioxo-1H-indole-4-carboxylic acid
• 1H-Indole-4-carboxylic acid, 2,3-dihydro-2,3-dioxo-
• FCH1178521
• AK149923
• AX8287148
• 2,3-Dihydro-2,3-dioxo-1H-indole-4-carboxylic acid
• 2,3-Dioxo-2,3-dihydro-1H-indole-4-carboxylic acid
• CS-0093860
• SB66135
• DB-022964
• AS-62157
• DTXSID80632686
• SCHEMBL4625089
• MFCD16876980
• 2,3-Dioxoindoline-4-carboxylicacid
• A918442
• C75115
• AKOS015855803
• isatin-4-carboxylic acid
• 41704-95-4
• +Expand

• MDL： MFCD16876980
• InChIKey： ZTBVJLXMEWWFHD-UHFFFAOYSA-N
• Inchi： 1S/C9H5NO4/c11-7-6-4(9(13)14)2-1-3-5(6)10-8(7)12/h1-3H,(H,13,14)(H,10,11,12)
• SMILES： O=C1C(N([H])C2=C([H])C([H])=C([H])C(C(=O)O[H])=C21)=O

Computed Properties

• Exact Mass: 191.02185764g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 191.02185764g/mol
• Heavy Atom Count: 14
• Complexity: 312
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 83.5

Experimental Properties

• Density: 1.6±0.1 g/cm3